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Compound of Interest

Compound Name: DLin-K-C3-DMA

Cat. No.: B11929195 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Applications of a Key

Cationic Lipid in Nucleic Acid Delivery

DLin-K-C3-DMA ((3-(2,2-di((9Z,12Z)-octadeca-9,12-dien-1-yl)-1,3-dioxolan-4-yl)-N,N-

dimethylpropan-1-amine)) is a synthetic, ionizable cationic lipid that has garnered significant

attention within the fields of drug delivery and gene therapy. Its chemical structure is specifically

designed to facilitate the encapsulation of nucleic acids, such as siRNA and mRNA, into lipid

nanoparticles (LNPs) and to enable their efficient delivery into target cells. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

experimental protocols related to DLin-K-C3-DMA, intended for researchers, scientists, and

professionals in drug development.

Chemical Structure and Physicochemical Properties
DLin-K-C3-DMA is characterized by a tertiary amine head group, a ketal linker, and two

unsaturated linoleyl lipid tails.[1][2] The tertiary amine is crucial for its pH-responsive charge,

being relatively neutral at physiological pH and becoming protonated (positively charged) in the

acidic environment of endosomes. This property is fundamental to both the encapsulation of

negatively charged nucleic acids and their subsequent release into the cytoplasm. The two

linoleyl chains provide the necessary lipophilicity for the formation of the lipid bilayer of the

nanoparticle.

A summary of the key chemical and physicochemical properties of DLin-K-C3-DMA is

presented in the table below.
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Property Value Source

IUPAC Name

3-(2,2-di((9Z,12Z)-octadeca-

9,12-dien-1-yl)-1,3-dioxolan-4-

yl)-N,N-dimethylpropan-1-

amine

[1][2]

CAS Number 1217306-46-1 [1]

Molecular Formula C44H81NO2

Molecular Weight 656.1 g/mol

Calculated XLogP3 15.3

pKa (proxy from DLin-MC3-

DMA)
~6.44

Synthesis of DLin-K-C3-DMA
While a detailed, step-by-step published synthesis protocol specifically for DLin-K-C3-DMA is

not readily available, a plausible synthetic route can be constructed based on the synthesis of

structurally similar ionizable lipids such as DLin-KC2-DMA. The synthesis would likely involve

the reaction of a suitable amine-containing building block with the appropriate lipid tails. A

generalized synthetic scheme is proposed below.
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Proposed Synthesis of DLin-K-C3-DMA

Starting Materials
Intermediate Synthesis

Final Product

Linoleyl mesylate

3-(Dimethylamino)propane-1,2-diol ketal with linoleyl ketone

Used to form
linoleyl ketone

3-(Dimethylamino)-1-propanol

Solketal

3-(2,2-dimethyl-1,3-dioxolan-4-yl)-N,N-dimethylpropan-1-amine

Reaction with
3-(Dimethylamino)-1-propanol

1,2-dihydroxy-3-(dimethylamino)propane

Acidic
hydrolysis

Ketalization with
linoleyl ketone

DLin-K-C3-DMAPurification
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Mechanism of DLin-K-C3-DMA Mediated Nucleic Acid Delivery

Extracellular

Intracellular

LNP containing
DLin-K-C3-DMA
and Nucleic Acid

(pH ~7.4)

Cellular Uptake
(Endocytosis)

Early Endosome
(pH ~6.5)

Late Endosome/
Lysosome

(pH ~5.0-6.0)

Protonation of
DLin-K-C3-DMA

Interaction with
Endosomal Lipids

Endosomal Membrane
Destabilization

Nucleic Acid
Release into
Cytoplasm

Translation/
Gene Silencing
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LNP Formulation Workflow

1. Prepare Lipid Stock
(DLin-K-C3-DMA, DSPC,
Cholesterol, PEG-lipid)

in Ethanol

3. Microfluidic Mixing
(Rapid mixing of lipid and

nucleic acid solutions)

2. Prepare Nucleic Acid
Stock in Aqueous Buffer

(e.g., Citrate Buffer, pH 4)

4. LNP Self-Assembly

5. Dialysis/Buffer Exchange
(vs. PBS, pH 7.4)

6. Sterile Filtration

7. Characterization
(Size, PDI, Zeta Potential,
Encapsulation Efficiency)

8. Storage
(e.g., 4°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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